Cas no 914637-77-7 (5-(2-Furyl)-1,3-oxazole-4-carbonyl chloride)

• Product Name: 5-(2-Furyl)-1,3-oxazole-4-carbonyl chloride
• CAS No: 914637-77-7
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• MDL: MFCD08056323
• CID: 4719618
• Update Time: 2025-08-03

5-(2-Furyl)-1,3-oxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Furyl)-1,3-oxazole-4-carbonyl chloride
• SBB053655
• FCH1150602
• 5-(furan-2-yl)-1,3-oxazole-4-carbonyl chloride

• MDL： MFCD08056323
• Inchi： 1S/C8H4ClNO3/c9-8(11)6-7(13-4-10-6)5-2-1-3-12-5/h1-4H
• InChI Key： SZCDTFDPOACHRV-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C2=CC=CO2)OC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-(2-Furyl)-1,3-oxazole-4-carbonyl chloride

5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride: A Comprehensive Overview

5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride (CAS No. 914637-77-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a furan ring with an oxazole carbonyl chloride moiety, making it a valuable building block for various chemical transformations and applications.

The molecular formula of 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride is C8H5ClNO2. Its structure features a furan ring (a five-membered aromatic heterocycle containing one oxygen atom) fused to an oxazole ring (another five-membered heterocycle containing two oxygen atoms). The oxazole ring is further substituted with a carbonyl chloride group at the 4-position. This combination of functional groups imparts the compound with reactivity and versatility, enabling it to participate in a wide range of chemical reactions.

One of the key attributes of 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride is its ability to act as an electrophilic reagent. The carbonyl chloride group is highly reactive and can undergo nucleophilic acyl substitution reactions with various nucleophiles, such as alcohols, amines, and thiols. This property makes it an excellent reagent for synthesizing amides, esters, and thioesters, which are essential intermediates in organic synthesis.

Recent studies have highlighted the potential of 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride in drug discovery. Researchers have explored its use as a precursor for bioactive compounds with potential applications in treating diseases such as cancer and neurodegenerative disorders. For instance, the compound has been employed in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in cancer cell proliferation.

In addition to its role in medicinal chemistry, 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride has found applications in materials science. Its ability to form stable covalent bonds with various substrates makes it a promising candidate for use in polymer chemistry and surface modification techniques. For example, the compound has been utilized to create functionalized polymers with improved mechanical properties and enhanced biocompatibility.

The synthesis of 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride typically involves multi-step reactions that exploit the reactivity of furan derivatives. One common approach involves the condensation of furan aldehydes with amino acids or related compounds followed by cyclization to form the oxazole ring. The introduction of the carbonyl chloride group is often achieved through chlorination or substitution reactions involving appropriate chlorinating agents.

Recent advancements in green chemistry have also influenced the synthesis and application of 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride. Researchers have developed more sustainable methods for its production, including the use of microwave-assisted synthesis and catalytic systems that minimize waste and energy consumption. These innovations not only enhance the efficiency of the synthesis process but also align with global efforts to promote environmentally friendly chemical practices.

In conclusion, 5-(2-Furyl)-1,3-Oxazole-4-Carbonyl Chloride (CAS No. 914637-77-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methodologies for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow further.